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Introduction
Ammonium molybdate tetrahydrate, systematically known as ammonium heptamolybdate

tetrahydrate, is an inorganic compound with the chemical formula (NH₄)₆Mo₇O₂₄·4H₂O.[1][2][3]

It is a white crystalline solid that serves as a crucial source of molybdenum in various

applications.[1][4][5][6][7] This compound is widely utilized as an analytical reagent for the

determination of phosphates, silicates, and arsenates, in the production of molybdenum metal

and ceramics, and as a catalyst in the petrochemical industry.[4][6][7][8][9][10] Its utility also

extends to agriculture as a fertilizer additive and in cryo-negative staining for visualizing

particles in biochemistry.[4][6][7][10][11] This technical guide provides a comprehensive

overview of its physical and chemical properties, supported by experimental methodologies

and visual representations of its chemical behavior.

Physical Properties
Ammonium molybdate tetrahydrate presents as a colorless to white or slightly yellowish-

green crystalline solid.[1][5][12][13] It is odorless and its aqueous solution is weakly acidic.[1]

[14] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Ammonium Molybdate Tetrahydrate
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Property Value

Molecular Formula (NH₄)₆Mo₇O₂₄·4H₂O[1][2][10]

Molecular Weight 1235.86 g/mol [11][12][15]

Appearance White to light green, crystalline solid[1][5][12]

Density 2.498 g/cm³ at 20-25 °C[4][7][8][12][15]

Melting Point
Decomposes, starts losing water of

crystallization at ~90 °C[12][14][15]

Boiling Point Decomposes at 190 °C[7][8][12][14]

Bulk Density ~800 kg/m ³[2][15]

pH 5.0 - 5.5 (50 g/L in H₂O at 20 °C)[1][15][16]

Chemical Properties
The chemical behavior of ammonium molybdate tetrahydrate is characterized by its solubility,

stability, and thermal decomposition pathway.

Solubility
Ammonium molybdate tetrahydrate is soluble in water, with a reported solubility of 400 g/L at

20 °C.[8][11][15] It is insoluble in alcohol and acetone.[4][8][14] The dissolution in water can

lead to the formation of various polyoxomolybdate species, with the distribution being

dependent on pH and concentration.[17] To enhance solubility, the addition of about 10%

ammonia to the aqueous solution can be beneficial, as the loss of ammonia from the solution

can lead to the formation of less soluble molybdic acid.[17]

Table 2: Solubility Data
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Solvent Solubility

Water 400 g/L (at 20 °C)[8][11][15]

Alcohol Insoluble[4][8][11]

Acetone Insoluble[14]

Acids Soluble[4][14]

Bases Soluble[14]

Stability and Reactivity
Ammonium molybdate tetrahydrate is a stable compound under normal conditions.[2][4][8]

However, it is incompatible with strong acids and strong oxidizing agents.[4][8] In air, it is prone

to weathering, which can lead to the loss of crystal water and some ammonia.[14] Acidic

solutions of ammonium molybdate react to form molybdic acid and an ammonium salt.[18][19]

Thermal Decomposition
The thermal decomposition of ammonium molybdate tetrahydrate is a multi-step process that

ultimately yields molybdenum trioxide (MoO₃).[3][14][20] The decomposition begins with the

loss of water of crystallization at around 90-100 °C.[14] This is followed by a series of steps

involving the release of both ammonia and water, leading to the formation of various

ammonium molybdate intermediates before the final product is obtained at temperatures

above 340 °C.[3][14][21] The exact intermediate phases and decomposition temperatures can

be influenced by the heating rate and the surrounding atmosphere (e.g., air, inert gas).[20][22]

The stepwise decomposition has been reported to proceed through intermediates such as

ammonium octamolybdate ((NH₄)₄Mo₈O₂₆) and other polymolybdates.[3][20]
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Synthesis

Molybdenum Trioxide (MoO₃)
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Aqueous Ammonia (NH₃)
Ammonium Molybdate

Tetrahydrate
((NH₄)₆Mo₇O₂₄·4H₂O)

Click to download full resolution via product page

Caption: Synthesis of Ammonium Molybdate Tetrahydrate.

(NH₄)₆Mo₇O₂₄·4H₂O
(Ammonium Molybdate Tetrahydrate)

(NH₄)₄Mo₅O₁₇

(Ammonium Pentamolybdate)

~100-173 °C
- 4H₂O, - NH₃, - H₂O

(NH₄)₂Mo₄O₁₃

(Ammonium Tetramolybdate)

~173-259 °C
- NH₃, - H₂O

MoO₃

(Molybdenum Trioxide)

~259-340 °C
- NH₃, - H₂O

Click to download full resolution via product page

Caption: Thermal Decomposition Pathway of Ammonium Molybdate Tetrahydrate.
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Experimental Protocols
The characterization of ammonium molybdate tetrahydrate involves various analytical

techniques to determine its physical and chemical properties.

Thermogravimetric Analysis-Differential Scanning
Calorimetry (TGA-DSC)
This method is employed to study the thermal decomposition of the compound.

Objective: To determine the temperature ranges of decomposition and the associated mass

loss and thermal effects (endothermic or exothermic).

Methodology: A small, precisely weighed sample of ammonium molybdate tetrahydrate is

placed in a crucible within the TGA-DSC instrument. The sample is heated at a constant rate

(e.g., 10 °C/min) over a specified temperature range (e.g., 30-600 °C) under a controlled

atmosphere (e.g., air or nitrogen).[14] The instrument continuously records the sample's

weight and the heat flow to or from the sample as a function of temperature. The resulting

thermogram (TG curve) shows the mass loss at each decomposition step, while the DSC

curve indicates the thermal nature of these transitions.

X-ray Diffraction (XRD)
XRD is used to identify the crystalline phases of the material and its decomposition products.

Objective: To determine the crystal structure of the initial compound and identify the

intermediate and final products of thermal decomposition.

Methodology: A powdered sample of the material is exposed to a monochromatic X-ray

beam. The X-rays are diffracted by the crystalline lattice of the sample at specific angles. A

detector measures the intensity of the diffracted X-rays as a function of the diffraction angle

(2θ). The resulting diffraction pattern is a fingerprint of the crystalline material and can be

compared to standard diffraction databases (e.g., JCPDS) for phase identification. In-situ

XRD involves performing the analysis while the sample is being heated to observe phase

transformations in real-time.[20]

Solubility Determination
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The solubility of ammonium molybdate tetrahydrate in water can be determined using the

isothermal equilibrium method.

Objective: To quantify the maximum amount of the compound that can dissolve in a given

amount of solvent at a specific temperature.

Methodology: An excess amount of ammonium molybdate tetrahydrate is added to a

known volume of deionized water in a sealed container. The mixture is agitated (e.g., using a

magnetic stirrer) in a constant temperature bath (e.g., at 20 °C) for a sufficient period to

ensure that equilibrium is reached. After settling, an aliquot of the supernatant saturated

solution is carefully withdrawn, filtered, and its concentration is determined by a suitable

analytical method. This could involve gravimetric analysis (evaporating the solvent and

weighing the residue) or a spectroscopic technique.

Conclusion
Ammonium molybdate tetrahydrate is a compound of significant industrial and scientific

importance. Its well-defined physical properties and predictable chemical behavior, particularly

its solubility and thermal decomposition, are fundamental to its diverse applications. The

experimental protocols outlined provide a basis for the quality control and further research of

this versatile material, ensuring its effective use in scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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